Cas no 84477-85-0 (Benzyl 3-methylpiperazine-1-carboxylate)

Benzyl 3-methylpiperazine-1-carboxylate structure
84477-85-0 structure
Product Name:Benzyl 3-methylpiperazine-1-carboxylate
CAS No:84477-85-0
MF:C13H18N2O2
MW:234.294223308563
MDL:MFCD11101375
CID:60707
PubChem ID:10421542
Update Time:2024-10-26

Benzyl 3-methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Cbz-3-Methylpiperazine
    • Benzyl 3-methylpiperazine-1-carboxylate
    • 1-N-CBZ-3-methyl piperazine
    • 1-Piperazinecarboxylic acid, 3-methyl-, phenylmethyl ester
    • 1-benzyloxycarbonyl-3-methylpiperazine
    • 1-CBZ-(S)-3-METHYLPIPERAZINE
    • 3-methyl-1-piperazinecarboxylic acid,phenylmethyl ester
    • 3-methyl-piperazine-1-carboxylic acid benzyl ester
    • (S)-1-Cbz-3-methylpiperazine
    • JRPIQMPFKMFAOX-UHFFFAOYSA-N
    • 1-N-CBZ-3-METHYLPIPERAZINE
    • 1-(Benzyloxycarbonyl)-3-methylpiperazine
    • AK112426
    • SY113316
    • SY033772
    • ST24046102
    • Phenylmethyl 3-methyl-1-piperazinecarboxylate (ACI)
    • 3-Methylpiperazine-1-carboxylic acid benzyl ester
    • DB-031517
    • Benzyl3-methylpiperazine-1-carboxylate
    • DB-011743
    • SY289762
    • DS-13111
    • 4-CBZ-(R)-2-Methyl piperazine
    • (R)-4-Benzoxycarbonyl-2-methylpiperazine; (3R)-1-Benzyloxycarbonyl-3-methylpiperazine
    • MFCD08276257
    • 84477-85-0
    • AKOS005258640
    • PB48235
    • SB11606
    • (S)-4-Benzoxycarbonyl-2-methylpiperazine; (3S)-1-Benzyloxycarbonyl-3-methylpiperazine
    • MFCD04039319
    • SCHEMBL2579734
    • DTXSID90439643
    • SB37926
    • MFCD07367776
    • DB-011775
    • C76691
    • (S)-1-Cbz-3-methyl-piperazine
    • MDL： MFCD11101375
    • Inchi： 1S/C13H18N2O2/c1-11-9-15(8-7-14-11)13(16)17-10-12-5-3-2-4-6-12/h2-6,11,14H,7-10H2,1H3
    • InChI Key： JRPIQMPFKMFAOX-UHFFFAOYSA-N
    • SMILES： O=C(N1CC(C)NCC1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 234.13700
  • Monoisotopic Mass: 234.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6
  • XLogP3: 1.4

Experimental Properties

  • Density: 1.106
  • Boiling Point: 358.024 °C at 760 mmHg
  • Flash Point: 170.327 °C
  • PSA: 41.57000
  • LogP: 1.88360

Benzyl 3-methylpiperazine-1-carboxylate Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzyl 3-methylpiperazine-1-carboxylate Pricemore >>

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Benzyl 3-methylpiperazine-1-carboxylate Production Method

Production Method 1

873956-37-7 873956-37-7
109-07-9 109-07-9
84477-85-0 84477-85-0
Reaction Conditions
1.1 Solvents: Toluene ;  8 h, rt
Reference
N-benzyloxycarbonyl-2-phenylaminooxazolidine as a selective amine benzyloxycarbonylating reagent
Song, Chi Sung; et al, Bulletin of the Korean Chemical Society, 2005, 26(6), 983-985

Production Method 2

125101-37-3 125101-37-3
84477-85-0 84477-85-0
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  30 min, 0 °C
1.2 60 min, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Solvents: Ethanol ;  48 h, reflux
Reference
N-Benzyloxycarbonyl-2-methylaminothiazoline as a selective benzyloxycarbonylating reagent of amines
Kim, Taek Hyeon; et al, Bulletin of the Korean Chemical Society, 2003, 24(2), 157-158

Production Method 3

109-07-9 109-07-9
84477-85-0 84477-85-0
Reaction Conditions
1.1 Reagents: Triethylamine
Reference
5-Isoquinolinesulfonamide derivatives. III. Synthesis and vasodilatory activity of 1-(5-isoquinolinesulfonyl)piperazine derivatives
Morikawa, Anri; et al, Chemical & Pharmaceutical Bulletin, 1992, 40(3), 770-3

Production Method 4

109-07-9 109-07-9
84477-85-0 84477-85-0
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  5 min, 65 °C
Reference
Microwave-Assisted Carbamoylation of Amines
Azzena, Ugo; et al, Synthetic Communications, 2007, 37(20), 3623-3634

Production Method 5

109-07-9 109-07-9
552287-76-0 552287-76-0
84477-85-0 84477-85-0
Reaction Conditions
1.1 Solvents: Ethanol ;  48 h, reflux
Reference
N-Benzyloxycarbonyl-2-methylaminothiazoline as a selective benzyloxycarbonylating reagent of amines
Kim, Taek Hyeon; et al, Bulletin of the Korean Chemical Society, 2003, 24(2), 157-158

Production Method 6

109-07-9 109-07-9
215657-34-4 215657-34-4
84477-85-0 84477-85-0
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
A versatile synthon for chemoselective N-acylation reagents, 2-fluoro-N-mesylaniline
Kondo, Kazuhiro; et al, Journal of the Chemical Society, 1998, (18), 2973-2974

Production Method 7

27151-01-5 27151-01-5
84477-85-0 84477-85-0
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  30 min, 0 °C
1.2 45 min, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water
2.1 Solvents: Toluene ;  8 h, rt
Reference
N-benzyloxycarbonyl-2-phenylaminooxazolidine as a selective amine benzyloxycarbonylating reagent
Song, Chi Sung; et al, Bulletin of the Korean Chemical Society, 2005, 26(6), 983-985

Production Method 8

98611-90-6 98611-90-6
84477-85-0 84477-85-0
Reaction Conditions
1.1 Solvents: Pyridine
2.1 Solvents: Tetrahydrofuran
Reference
A versatile synthon for chemoselective N-acylation reagents, 2-fluoro-N-mesylaniline
Kondo, Kazuhiro; et al, Journal of the Chemical Society, 1998, (18), 2973-2974

Production Method 9

226989-34-0 226989-34-0
84477-85-0 84477-85-0
Reaction Conditions
1.1 Catalysts: Tosyl chloride ,  Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  5 min, rt; 30 min, rt
1.2 Reagents: Water ;  rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  30 min, 0 °C
2.2 60 min, 0 °C
2.3 Reagents: Ammonium chloride Solvents: Water
3.1 Solvents: Ethanol ;  48 h, reflux
Reference
N-Benzyloxycarbonyl-2-methylaminothiazoline as a selective benzyloxycarbonylating reagent of amines
Kim, Taek Hyeon; et al, Bulletin of the Korean Chemical Society, 2003, 24(2), 157-158

Benzyl 3-methylpiperazine-1-carboxylate Raw materials

Benzyl 3-methylpiperazine-1-carboxylate Preparation Products

Benzyl 3-methylpiperazine-1-carboxylate Related Literature

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